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Introduction

Francium (Fr) and Cesium (Cs), the two heaviest non-synthetic alkali metals, occupy the
bottom of Group 1 in the periodic table. Their positions predict the highest reactivity among all
elements, a consequence of their large atomic radii and low ionization energies. While cesium
is a well-characterized element with numerous applications, francium remains largely
enigmatic due to its extreme rarity and intense radioactivity. Its most stable isotope, francium-
223, has a half-life of only 22 minutes, precluding the accumulation of a weighable amount.[1]
[2] Consequently, our understanding of francium's chemistry is a composite of theoretical
calculations and tracer-scale experiments. This guide provides a detailed comparison of the
chemical properties and reactivity of francium and cesium, summarizing the available
guantitative data, outlining experimental methodologies for their study, and illustrating key
concepts through diagrams.

Comparative Chemical and Physical Properties

The chemical and physical properties of francium and cesium are dominated by their single
valence electron in the outermost s-orbital ([Rn] 7st for francium and [Xe] 6s?! for cesium).[1]
This electron is readily lost, making both elements exceptionally electropositive. While periodic
trends suggest francium should be more reactive than cesium, relativistic effects, which
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become significant for heavy elements, complicate this prediction. These effects cause a
contraction of the 7s orbital in francium, leading to a slightly higher ionization energy than
cesium.[1]

Data Presentation: Quantitative Comparison

The following table summarizes the key quantitative properties of francium and cesium. It is
important to note that many of the values for francium are theoretical estimations or have been
extrapolated from trends.

Property Francium (Fr) Cesium (Cs)

Atomic Number 87 55

First lonization Energy ~380 - 400 kJ/mol 375.7 kd/mol

Electron Affinity ~44.0 kJ/mol (theoretical) 45.5 kJ/mol

Electronegativity (Pauling ]

0.7 (estimated) 0.79

Scale)

Melting Point ~27 °C (estimated) 28.44 °C

Boiling Point ~677 °C (estimated) 671 °C

Standard Electrode Potential _

W) -2.92 (estimated for Fr*/Fr) -2.92 (for Cs*/Cs)
Reactivity

Both francium and cesium are expected to be the most reactive of the alkali metals. Their
reactivity is characterized by a strong tendency to lose their single valence electron to form a
+1 cation.

Reaction with Water: Cesium reacts explosively with cold water, producing cesium hydroxide
and hydrogen gas.[3] The reaction is highly exothermic and often ignites the liberated
hydrogen.

2 Cs(s) + 2 H20(l) —» 2 CsOH(aq) + Hz(qg)
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Due to its extreme radioactivity, the reaction of francium with water has not been directly
observed on a macroscopic scale. However, based on periodic trends and theoretical
predictions, it is expected to be even more vigorous than that of cesium.[4]

Reaction with Halogens: Cesium reacts vigorously with all halogens to form cesium halides.[5]
For example, with chlorine, it forms cesium chloride:

2 Cs(s) + Clz(g) —» 2 CsCl(s)

Francium is also predicted to react readily with halogens to form francium halides (FrF, FrCl,
FrBr, Frl).

Experimental Protocols

The study of cesium's properties involves standard laboratory techniques for reactive metals. In
contrast, investigating francium requires highly specialized and sophisticated experimental
setups due to its radioactivity and short half-life.

Production and Study of Francium

Francium is produced in minute quantities in particle accelerators. A common method involves
the bombardment of a gold (*°’Au) target with a beam of oxygen-18 (20) ions.[6]

Experimental Workflow:

» Production: A high-energy beam of 180 ions from a linear accelerator strikes a gold target.
Nuclear fusion reactions produce various isotopes of francium, such as 21°Fr.

« lonization and Extraction: The francium atoms produced are ionized and extracted from the
target.

e Trapping and Cooling: The francium ions are then neutralized and trapped in a magneto-
optical trap (MOT). The MOT uses a combination of magnetic fields and laser beams to cool
and confine the francium atoms to a small, dense cloud.[7]

e Spectroscopic Analysis: Once trapped and cooled, the francium atoms can be studied using
laser spectroscopy. By exciting the atoms with lasers and observing the emitted or absorbed
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light, researchers can precisely measure their atomic properties, such as energy levels and
hyperfine structures.[1]
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Click to download full resolution via product page

Workflow for the production and study of francium.

Study of Cesium's Reaction with Water

The vigorous reaction of cesium with water can be demonstrated in a controlled laboratory
setting.

Experimental Protocol:

e Preparation: A small, freshly cut piece of cesium is obtained and handled under an inert
atmosphere (e.g., in a glovebox) to prevent premature reaction with air.

¢ Reaction Vessel: A large beaker or trough is filled with water. A universal indicator can be
added to the water to show the formation of a basic solution.

« Initiation of Reaction: The piece of cesium is carefully dropped into the water from a safe
distance, and the reaction is observed from behind a safety shield.
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+ Observation: The rapid evolution of hydrogen gas, the formation of a purple flame (due to the
ignition of hydrogen), and the change in the color of the indicator are observed.

Logical Relationships in Reactivity

The high reactivity of both francium and cesium is a direct consequence of their position in the
periodic table. As one descends Group 1, the atomic radius increases, and the outermost
electron is further from the nucleus, making it easier to remove.

Descending Group 1
Increasing Atomic Radius Increased Electron Shielding

Decreasing lonization Energy

Increasing Reactivity Francium (Period 7) Cesium (Period 6)
Highest Predicted Reactivity Extremely High Reactivity

Click to download full resolution via product page
Periodic trends influencing the reactivity of francium and cesium.

Conclusion
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Francium and cesium represent the pinnacle of metallic reactivity. While cesium's properties
are well-documented and utilized in various fields, francium remains a frontier element,
challenging experimentalists and theoreticians alike. The comparative data clearly places both
elements as highly reactive, with francium predicted to be slightly more reactive despite
relativistic effects on its ionization energy. The sophisticated experimental techniques
developed to study francium not only provide insights into its fundamental properties but also
push the boundaries of atomic physics and our understanding of the forces that govern the
universe. For researchers in drug development and other scientific disciplines, understanding
the extreme reactivity of these elements can inform the handling of other highly reactive
compounds and provide a deeper appreciation for the trends that govern chemical behavior
across the periodic table.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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